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Cat. No.: B087056
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Executive Summary

Monuron Trichloroacetate (Monuron TCA) is a specialized herbicidal salt complex derived from
the reaction of Monuron (3-(p-chlorophenyl)-1,1-dimethylurea) and Trichloroacetic Acid (TCA).
[1][2][3] Historically marketed under trade names such as Urox, this compound represents a
strategic formulation designed to combine the photosynthetic inhibition properties of
phenylureas with the non-selective, systemic protein-precipitating action of haloacetic acids.[1]

[2](3]

This technical guide provides a comprehensive physicochemical characterization, mechanistic
breakdown, and analytical framework for researchers investigating the persistence, detection,
and toxicological profile of this compound.[1][2][3]

Part 1: Physicochemical Characterization[1][2][3]

The distinct advantage of Monuron TCA over its parent base (Monuron) lies in its altered
solubility profile and melting point, which facilitated specific granular applications for total
vegetation control in non-crop areas.[1][2][3]
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Molecular Identity[1][2][3]

o Chemical Name: 3-(p-chlorophenyl)-1,1-dimethylurea trichloroacetate[1][2][3]

o CAS Registry Number: 140-41-0 (Specific to the salt); Note: Monuron base is 150-68-5.[1][2]
[3]

e Molecular Formula:

[1][2][3]

o Stoichiometry: 1:1 complex of Monuron (

) and TCA (
)[11[2][3]
Property Value Technical Context
Calculated as sum of Monuron
Molecular Weight 362.04 g/mol (198.[2][3]65) + TCA (163.39).
[11[2]
Significantly lower than
] ] Monuron base (174 °C), aiding
Melting Point 78-81°C ) ]
in granular formulation
processing.[1][2]
) ] ] Typically off-white to crystalline
Physical State Crystalline Solid
plates.[2][3]
Dissociates in water; high
Solubility Moderate (Organic Solvents) solubility in acetone and
aromatic solvents.[1][2]
Rapidly dissociates into
- ) Monuron and TCA in aqueous
Stability Hydrolytically Unstable

environments; degrades
further at high pH.[1][2][3]
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Part 2: Synthesis & Molecular Architecture[1][2][3]

The formation of Monuron TCA is a classic acid-base neutralization where the weak basicity of
the urea nitrogen interacts with the strong acidity of trichloroacetic acid.[2][3]

Synthesis Pathway

The synthesis typically involves the reaction of p-chlorophenyl isocyanate with dimethylamine
to form Monuron, followed by reaction with trichloroacetic acid.[1][2][3]

p-Chlorophenyl
Isocyanate

Condensation

Monuron Base
(C9H11CIN20)
MW: 198.65

Dimethylamine Monuron TCA Salt

(C11H12CI4N203)
Trichloroacetic MW: 362.04
Acid (TCA)

Salt Formation
(Exothermic)

Click to download full resolution via product page

Figure 1: Stepwise synthesis pathway from precursors to the final Monuron TCA salt complex.

[11[2][3]

Part 3: Mechanism of Action (Dual-Mode Toxicity)[1]
[2][3]

Monuron TCA functions as a "double-tap" herbicide, utilizing two distinct physiological
disruption pathways.[2][3] Upon application and wetting, the salt dissociates, releasing both
active moieties.[2][3]

e The Monuron Moiety (Photosynthetic Blockade): Binds to the

-binding niche on the D1 protein of the Photosystem Il complex in chloroplasts.[2] This
blocks electron transport from

to

, Stopping

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b087056/docs?utm_src=pdf-body#technical-monograph-monuron-trichloroacetate-monuron-tca-1-2-3
https://pubchem.ncbi.nlm.nih.gov/compound/Monuron
https://wap.guidechem.com/encyclopedia/monuron-dic3218.html
https://www.ncbi.nlm.nih.gov/books/NBK499649/
https://pubchem.ncbi.nlm.nih.gov/compound/Monuron
https://wap.guidechem.com/encyclopedia/monuron-dic3218.html
https://www.benchchem.com/product/b087056/docs?utm_src=pdf-body-img#technical-monograph-monuron-trichloroacetate-monuron-tca-1-2-3
https://www.benchchem.com/product/b087056/docs?utm_src=pdf-body#technical-monograph-monuron-trichloroacetate-monuron-tca-1-2-3
https://www.ncbi.nlm.nih.gov/books/NBK499649/
https://pubchem.ncbi.nlm.nih.gov/compound/Monuron
https://wap.guidechem.com/encyclopedia/monuron-dic3218.html
https://www.benchchem.com/product/b087056/docs?utm_src=pdf-body#technical-monograph-monuron-trichloroacetate-monuron-tca-1-2-3
https://pubchem.ncbi.nlm.nih.gov/compound/Monuron
https://wap.guidechem.com/encyclopedia/monuron-dic3218.html
https://pubchem.ncbi.nlm.nih.gov/compound/Monuron
https://wap.guidechem.com/encyclopedia/monuron-dic3218.html
https://pubchem.ncbi.nlm.nih.gov/compound/Monuron
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

fixation and producing reactive oxygen species (ROS).[1][2]

o The TCA Moiety (Systemic Disruption): Acts as a halogenated alkanoic acid, causing non-

specific protein precipitation and modifying enzyme conformation, particularly in root tips,

inhibiting growth.[1][2][3]

Application of

Monuron TCA

Dissociation in
Soil Moisture

Monuron Moiety
(Translocated via Xylem)

Target: Chloroplast
(Thylakoid Membrane)

Blocks Electron Transport

(QAto QB)

Lipid Peroxidation &
Membrane Destruction

TCA Moiety
(Root Absorption)

Target: Meristematic Tissue
(Protein Precipitation)

Inhibition of
Root/Shoot Growth

Click to download full resolution via product page

Figure 2: The dual-action physiological cascade of Monuron TCA post-application.[1][2][3]

Part 4: Analytical Protocol (HPLC-UV Determination)

Because Monuron TCA dissociates in solution, analytical protocols typically target the

Monuron residue, as TCA requires separate derivatization or ion chromatography.[1][2][3] The
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following protocol is a self-validating method for determining Monuron residues in soil matrices.

Principle

Monuron is extracted from the soil matrix using a polar organic solvent, purified via solid-phase
extraction (SPE), and quantified using High-Performance Liquid Chromatography (HPLC) with
Ultraviolet (UV) detection at 254 nm.[1][2][3]

Reagents & Equipment
» Mobile Phase: Acetonitrile (ACN) : Water (40:60 v/v), HPLC Grade.[1][2][3]

» Extraction Solvent: Methanol.[1][2][4]
e Column: C18 Reverse Phase (e.g., 250 mm x 4.6 mm, 5 um).[1][2][3]

o Detector: UV-Vis at 254 nm.[2][3]

Step-by-Step Methodology

Step 1: Sample Preparation
e Air-dry soil sample and sieve through a 2 mm mesh.[2][3][5]
e Weigh 20.0 g of soil into a 250 mL Erlenmeyer flask.

» Validation Check: Spike a "control" soil sample with a known concentration of Monuron
standard (e.g., 1.0 ppm) to calculate recovery efficiency.[1][2]

Step 2: Extraction

Add 50 mL of Methanol.

Agitate on a mechanical shaker for 60 minutes at 200 rpm.

Filter the supernatant through a Whatman No. 42 filter paper into a rotary evaporation flask.

Repeat extraction with an additional 30 mL Methanol; combine filtrates.
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Step 3: Concentration & Cleanup[1][2][3][6]

o Concentrate the combined filtrate to approx. 5 mL using a rotary evaporator (Max temp <
40°C to prevent degradation).

e Reconstitute to 10 mL with Mobile Phase (ACN:Water).

e Pass through a 0.45 um PTFE syringe filter to remove particulates.[2]

Step 4: Chromatographic Analysis

Flow Rate: Set to 1.0 mL/min.

Injection Volume: 20 pL.

Run Time: 15 minutes (Monuron retention time is typically ~6—8 mins).

Calibration: Inject standards of 0.1, 0.5, 1.0, 5.0, and 10.0 pg/mL. Construct a linear
regression curve (

Step 5: Calculation

[11[2][3]

e Where
is the concentration from the calibration curve (mg/L),
is the final volume (L), and

is the soil weight (kg).

Part 5: Environmental Fate & Toxicology[1][2][3]
Degradation Pathways

Monuron TCA is not persistent in its salt form.[1][2] In soil, it rapidly dissociates.[1][2]
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e Monuron Fate: Microbial demethylation is the primary degradation route, sequentially
removing methyl groups to form 3-(p-chlorophenyl)-1-methylurea and eventually 4-
chloroaniline.[1][2][3]

» Toxicity Alert: 4-chloroaniline is a known hemotoxin and potential carcinogen, making the
monitoring of Monuron degradation products critical.[1][2][3]

Safety Profile
o Acute Toxicity: Moderate.[1][2][7] LD50 (Rat, oral) ~2300-3700 mg/kg (active ingredient).[2]
[31[4]

o Hazards: Corrosive to eyes (due to TCA component) and irritating to skin.[1][2][3][8]

» PPE Requirement: Nitrile gloves and safety goggles are mandatory during handling due to
the corrosive nature of the trichloroacetate moiety.[1][2]
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e To cite this document: BenchChem. [Technical Monograph: Monuron Trichloroacetate
(Monuron TCA)[1][2][3]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087056/docs#technical-monograph-monuron-
trichloroacetate-monuron-tca-1-2-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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